Cas no 1806829-89-9 (5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806829-89-9
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4860417
• Update Time: 2025-05-21

5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-4-2-13-6(8(14)15)3(1-12)5(4)7(10)11/h2,7H,(H,14,15)
• InChI Key： ZPCLVVQMDIUHPG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid, with the CAS number 1806829-89-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with bromine, cyano, difluoromethyl, and carboxylic acid groups. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid in drug discovery. The bromine atom at position 5 and the cyano group at position 3 contribute to the molecule's electron-withdrawing effects, which can enhance its bioavailability and binding affinity to target proteins. Additionally, the difluoromethyl group at position 4 introduces a unique fluorinated moiety that can modulate the compound's pharmacokinetic properties. These features make it an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In terms of synthesis, researchers have developed efficient methods to prepare 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid. One common approach involves the multi-step transformation of pyridine derivatives using advanced coupling reactions and functional group modifications. The use of palladium catalysts in cross-coupling reactions has proven particularly effective in constructing the desired substitution pattern on the pyridine ring. These synthetic strategies not only ensure high yields but also maintain the integrity of sensitive functional groups like the cyano and difluoromethyl substituents.

The application of this compound extends beyond pharmacology into materials science. Its carboxylic acid group enables it to serve as a versatile linker in the construction of metal-organic frameworks (MOFs) and coordination polymers. The bromine and cyano groups further enhance its ability to coordinate with metal ions, making it a valuable component in designing porous materials with applications in gas storage and catalysis.

Recent advancements in computational chemistry have also shed light on the electronic properties of 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to its substituents, which influence its reactivity in various chemical transformations. These insights are crucial for optimizing its use in both synthetic and applied contexts.

In conclusion, 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent research findings, underscores its potential as a key player in advancing drug development and materials science. As ongoing studies continue to explore its properties and applications, this compound is poised to make significant contributions to both academic and industrial research.